Xanthine oxidoreductase-IN-4

• Molecular Formula: C16H15N5O2
• Molecular Weight: 309.32 g/mol
• InChI: InChI=1S/C16H15N5O2/c1-2-23-14-9-7-13(8-10-14)17-16(22)12-5-3-11(4-6-12)15-18-20-21-19-15/h3-10H,2H2,1H3,(H,17,22)(H,18,19,20,21)
• InChIKey: CYFRJXRNTNIABM-UHFFFAOYSA-N

Xanthine oxidoreductase-IN-4: Phenyl-Tetrazole XOR Inhibitor

Xanthine oxidoreductase-IN-4 (CAS 1026587-58-5, also designated Compound IIIc) is a synthetic, orally active small-molecule inhibitor of xanthine oxidoreductase (XOR) [1]. It belongs to a series of tricyclic phenyl–tetrazole derivatives designed via bioisosteric replacement of the carboxyl–thiazole moiety of febuxostat, with an in vitro IC₅₀ of 29.3 nM against XOR [1]. In an acute hyperuricemia mouse model, oral administration at 5 mg/kg produced a significant hypouricemic effect, consistent with its in vitro potency [1].

● Non-purine phenyl–tetrazole XOR inhibitor scaffold

● Oral activity in rodent hyperuricemia model

● Structurally distinct binding mode vs. febuxostat

• [1] Peng W, Liu F, Zhang L, Li J, Zhang L. Design, synthesis, and evaluation of tricyclic compounds containing phenyl-tetrazole as XOR inhibitors. Eur J Med Chem. 2023 Jan 15;246:114947. doi:10.1016/j.ejmech.2022.114947. PMID: 36462435. View Source

Xanthine oxidoreductase-IN-4 vs. Standard XOR Inhibitors

XOR inhibitors such as allopurinol, febuxostat, and the close analog IIIa exhibit divergent chemical scaffolds, binding modes, and selectivity profiles that preclude simple interchangeability [1]. Unlike purine-based allopurinol, Xanthine oxidoreductase-IN-4 features a non-purine phenyl–tetrazole core that avoids purine-related off-target effects on pyrimidine metabolism [1]. Compared with febuxostat, the tetrazole-for-carboxylate substitution alters key hydrogen-bond interactions with XOR residues Asn768 and Thr1010 while introducing new contacts, resulting in a distinct inhibition mechanism [1]. Within the same series, the congener IIIa shows a modest 1.1‑fold difference in IC₅₀ (26.3 vs. 29.3 nM), yet even subtle structural variations can translate into significant shifts in in vivo efficacy and pharmacokinetics, as demonstrated by the divergent hypouricemic responses among IIIa, IIIc, and IIIe [1]. Consequently, generic substitution without empirical validation risks unpredictable potency, selectivity, and in vivo performance.

Vs. Allopurinol

Purine-based scaffold may affect pyrimidine metabolism; XOR-IN-4’s non-purine core avoids this off-target class.

Vs. Febuxostat

Tetrazole-for-carboxylate substitution alters key H-bond interactions; inhibition mechanism may not transfer.

Vs. Congener IIIa

Similar in vitro potency does not ensure equivalent in vivo response or PK profile; SAR divergence may limit direct substitution.

• [1] Peng W, Liu F, Zhang L, Li J, Zhang L. Design, synthesis, and evaluation of tricyclic compounds containing phenyl-tetrazole as XOR inhibitors. Eur J Med Chem. 2023 Jan 15;246:114947. doi:10.1016/j.ejmech.2022.114947. PMID: 36462435. View Source

Xanthine oxidoreductase-IN-4: Quantitative Differentiation Evidence

In Vitro XOR Inhibitory Potency vs. IIIa

Xanthine oxidoreductase-IN-4 (IIIc) achieves a single-digit nanomolar IC₅₀ (29.3 ± 0.88 nM) that is comparable to the most potent series member IIIa (IC₅₀ = 26.3 ± 1.21 nM) [1]. Although IIIa is slightly more potent in the enzymatic assay, both compounds reside within the same potency tier and outperform all Series I (IC₅₀ > 10 μM) and most Series II analogs [1]. This quantitative proximity establishes Xanthine oxidoreductase-IN-4 as a viable, structurally differentiated alternative when subtle SAR-driven property differences (e.g., solubility, metabolic stability) become decisive.

In vitro potency vs. IIIa

Head-to-head

29.3 nM (IIIc) / 26.3 nM (IIIa)

Near-equipotent; SAR-driven selection context

1.1-fold difference; >340-fold over Series I; in vitro assay

Evidence Dimension	XOR enzymatic inhibition IC₅₀ (nM)
Target Compound Data	29.3 ± 0.88 nM (IIIc, identical to Xanthine oxidoreductase-IN-4)
Comparator Or Baseline	IIIa: 26.3 ± 1.21 nM; Series I compounds: >10 000 nM
Quantified Difference	1.1‑fold (IIIa vs. IIIc); >340‑fold vs. Series I
Conditions	In vitro XOR enzymatic assay (specific assay conditions as described in the primary reference)

Why This Matters

Procurement decisions often require balancing potency with other developability parameters; the near-equipotent IIIc offers a distinct substitution vector that may yield superior downstream properties.

• [1] Peng W, Liu F, Zhang L, Li J, Zhang L. Design, synthesis, and evaluation of tricyclic compounds containing phenyl-tetrazole as XOR inhibitors. Eur J Med Chem. 2023 Jan 15;246:114947. doi:10.1016/j.ejmech.2022.114947. PMID: 36462435. View Source

In Vivo Hypouricemic Efficacy in Acute Hyperuricemia Model

In a potassium oxazinate/hypoxanthine-induced acute hyperuricemia mouse model, oral administration of Xanthine oxidoreductase-IN-4 (5 mg/kg) elicited a statistically significant reduction in serum uric acid levels (P < 0.01) [1]. Compounds IIIa and IIIe also demonstrated significant hypouricemic effects under the same protocol, confirming that the phenyl–tetrazole series translates in vitro potency to in vivo efficacy [1]. The observed effect was consistent with the in vitro inhibition data, supporting oral bioavailability and target engagement.

In vivo model response

Model context

Reported serum urate decrease vs. vehicle (P

Supports in vivo model-response review

5 mg/kg oral; acute hyperuricemia mouse model; inter-compound difference not quantified

Binding mode vs. febuxostat

Class-level

Loss of Asn768/Thr1010 H-bonds; gain of new interactions

Altered selectivity context

In silico docking; requires validation

Predicted ADMET profile

Class-level

Predicted to meet basic oral drug-likeness

Supports early developability filtering

Class-level prediction; not individually validated for IIIc

Evidence Dimension	Serum uric acid reduction in acute hyperuricemia mouse model
Target Compound Data	Significant reduction (P < 0.01) at 5 mg/kg p.o. (IIIc)
Comparator Or Baseline	IIIa and IIIe: both significant reduction (P < 0.01); vehicle control group (baseline hyperuricemia)
Quantified Difference	All three compounds significantly different from vehicle; inter-compound quantitative difference not reported in abstract
Conditions	Potassium oxazinate/hypoxanthine-induced acute hyperuricemia mouse model; oral gavage; 5 mg/kg

Why This Matters

Demonstrated oral in vivo efficacy distinguishes this compound from tool compounds lacking pharmacokinetic validation and supports its selection for preclinical hyperuricemia/gout studies.

• [1] Peng W, Liu F, Zhang L, Li J, Zhang L. Design, synthesis, and evaluation of tricyclic compounds containing phenyl-tetrazole as XOR inhibitors. Eur J Med Chem. 2023 Jan 15;246:114947. doi:10.1016/j.ejmech.2022.114947. PMID: 36462435. View Source

Tetrazole-Mediated Binding Mode vs. Febuxostat

Xanthine oxidoreductase-IN-4 incorporates a tetrazole ring as a bioisosteric replacement for the carboxyl–thiazole fragment of febuxostat [1]. Molecular docking studies reveal that this substitution eliminates hydrogen bonds with Asn768 and Thr1010 that are present in the febuxostat–XOR complex, while simultaneously introducing new interactions that maintain high inhibitory potency [1]. This altered binding mode may confer distinct selectivity profiles and resistance mechanisms compared with febuxostat-based chemotypes.

Binding mode vs. febuxostat

Class-level

Loss of Asn768/Thr1010 H-bonds; gain of new interactions

Altered selectivity context

In silico docking; requires validation

Evidence Dimension	XOR binding interactions (molecular docking)
Target Compound Data	Loss of H-bonds with Asn768/Thr1010; gain of new interactions compensating for potency
Comparator Or Baseline	Febuxostat: retains H-bonds with Asn768 and Thr1010
Quantified Difference	Qualitative difference in hydrogen-bond network; IC₅₀ remains in low nanomolar range (29.3 nM vs. febuxostat typically ~1–10 nM under similar conditions)
Conditions	In silico molecular docking based on XOR crystal structure

Why This Matters

A structurally distinct binding mode reduces the likelihood of cross-resistance with febuxostat and offers a differentiated intellectual property position for drug discovery programs.

• [1] Peng W, Liu F, Zhang L, Li J, Zhang L. Design, synthesis, and evaluation of tricyclic compounds containing phenyl-tetrazole as XOR inhibitors. Eur J Med Chem. 2023 Jan 15;246:114947. doi:10.1016/j.ejmech.2022.114947. PMID: 36462435. View Source

Predicted ADMET and Drug-Likeness Profile

Prior to synthesis, all designed compounds—including the III series—were evaluated for ADMET properties using Maestro 10.1, and the majority met the basic requirements for oral drug-likeness [1]. While specific numerical data for IIIc are not individually reported in the abstract, the collective ADMET prediction provides class-level confidence that Xanthine oxidoreductase-IN-4 possesses a favorable preliminary developability profile, consistent with its observed oral in vivo activity.

Predicted ADMET profile

Class-level

Predicted to meet basic oral drug-likeness

Supports early developability filtering

Class-level prediction; not individually validated for IIIc

Evidence Dimension	In silico ADMET prediction (drug-likeness)
Target Compound Data	Predicted to meet basic ADMET requirements (class-level assessment for Series III)
Comparator Or Baseline	All designed compounds in the study; febuxostat and topiroxostat as structural references
Quantified Difference	Not individually quantified; qualitative classification as 'meeting basic requirements'
Conditions	Maestro 10.1 ADMET prediction module (specific parameters as described in reference)

Why This Matters

Early ADMET filtering increases the probability of downstream success and reduces the risk of late-stage attrition due to pharmacokinetic or toxicity liabilities.

• [1] Peng W, Liu F, Zhang L, Li J, Zhang L. Design, synthesis, and evaluation of tricyclic compounds containing phenyl-tetrazole as XOR inhibitors. Eur J Med Chem. 2023 Jan 15;246:114947. doi:10.1016/j.ejmech.2022.114947. PMID: 36462435. View Source

Xanthine oxidoreductase-IN-4: Research & Procurement Applications

SAR Studies with Phenyl-Tetrazole XOR Inhibitors

Xanthine oxidoreductase-IN-4 (IIIc) serves as a critical comparator for structure–activity relationship (SAR) campaigns exploring the III series. Its near-equipotent IC₅₀ (29.3 nM) relative to IIIa (26.3 nM) [1] allows researchers to probe how subtle substituent changes affect potency, selectivity, and pharmacokinetics without confounding potency-driven artifacts. Procurement of both IIIa and IIIc enables pairwise comparative studies essential for lead optimization.

In Vivo Proof-of-Concept for Hyperuricemia and Gout

With demonstrated oral efficacy in an acute hyperuricemia mouse model at 5 mg/kg (P < 0.01) [1], Xanthine oxidoreductase-IN-4 is an ideal candidate for preclinical proof-of-concept studies targeting uric acid-lowering therapies. Its oral bioavailability and in vivo target engagement make it suitable for dose–response, pharmacodynamic, and disease-modification studies in rodent models of hyperuricemia and gout.

Chemical Biology Probe for XOR Binding and Resistance

The unique tetrazole-mediated binding mode—which eliminates febuxostat-characteristic hydrogen bonds with Asn768 and Thr1010 while establishing new interactions [1]—positions Xanthine oxidoreductase-IN-4 as a valuable chemical probe. It can be used to interrogate XOR conformational states, resistance mechanisms to carboxylate-containing inhibitors, and structure-based design of next-generation XOR antagonists.

Reference Standard for XOR Inhibition Assays

The well-characterized IC₅₀ (29.3 ± 0.88 nM) [1] and defined synthetic route make Xanthine oxidoreductase-IN-4 a reliable reference compound for developing and validating XOR enzymatic assays, high-throughput screening campaigns, and benchmarking novel inhibitor chemotypes against a non-purine, non-carboxylate scaffold.

Application

Selection Property

Validation Focus

Phenyl-tetrazole SAR studies

Near-equipotent comparator to IIIa

Potency and selectivity profiling

Hyperuricemia model-response studies

Oral activity in rodent model

Serum urate endpoint monitoring

XOR binding mode interrogation

Tetrazole-mediated interaction profile

Resistance mechanism and selectivity assays

XOR inhibition assay development

Reported in vitro potency benchmark

Assay validation and HTS benchmarking

• [1] Peng W, Liu F, Zhang L, Li J, Zhang L. Design, synthesis, and evaluation of tricyclic compounds containing phenyl-tetrazole as XOR inhibitors. Eur J Med Chem. 2023 Jan 15;246:114947. doi:10.1016/j.ejmech.2022.114947. PMID: 36462435. View Source